Cas no 1246501-29-0 ((2-chloro-1,3-thiazol-5-yl)methanethiol)

• Product Name: (2-chloro-1,3-thiazol-5-yl)methanethiol
• CAS No: 1246501-29-0
• MF: C₄H₄ClNS₂
• MW: 165.664257049561
• CID: 2854534
• PubChem ID: 56965809
• Update Time: 2025-04-21

(2-chloro-1,3-thiazol-5-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-1,3-thiazol-5-yl)methanethiol
• DTXSID60719267
• 1246501-29-0
• EN300-1085706
• 2-Chloro-5-thiazolemethanethiol
• SCHEMBL13221313

• MDL： MFCD22273764
• Inchi： 1S/C4H4ClNS2/c5-4-6-1-3(2-7)8-4/h1,7H,2H2
• InChI Key： WKSWNTTUYFBJPT-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CS)S1

Computed Properties

• Exact Mass: 164.9473692Da
• Monoisotopic Mass: 164.9473692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

(2-chloro-1,3-thiazol-5-yl)methanethiol Security Information

• Storage Condition：(BD322935)